3-Oxo-5α-cholestane-5-carbonitrile
3-Oxo-5α-cholestane-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
1424-21-1
VCID:
VC0074960
InChI:
InChI=1S/C28H45NO/c1-19(2)7-6-8-20(3)23-9-10-24-22-12-16-28(18-29)17-21(30)11-15-27(28,5)25(22)13-14-26(23,24)4/h19-20,22-25H,6-17H2,1-5H3/t20-,22+,23-,24+,25+,26-,27-,28+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C#N)C
Molecular Formula:
C28H45NO
Molecular Weight:
411.7 g/mol
3-Oxo-5α-cholestane-5-carbonitrile
CAS No.: 1424-21-1
Main Products
VCID: VC0074960
Molecular Formula: C28H45NO
Molecular Weight: 411.7 g/mol
| CAS No. | 1424-21-1 |
|---|---|
| Product Name | 3-Oxo-5α-cholestane-5-carbonitrile |
| Molecular Formula | C28H45NO |
| Molecular Weight | 411.7 g/mol |
| IUPAC Name | (5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-3-oxo-2,4,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-5-carbonitrile |
| Standard InChI | InChI=1S/C28H45NO/c1-19(2)7-6-8-20(3)23-9-10-24-22-12-16-28(18-29)17-21(30)11-15-27(28,5)25(22)13-14-26(23,24)4/h19-20,22-25H,6-17H2,1-5H3/t20-,22+,23-,24+,25+,26-,27-,28+/m1/s1 |
| Standard InChIKey | LQXDEIFCAJLJSU-HFONHLFMSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@]4([C@@]3(CCC(=O)C4)C)C#N)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C#N)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCC(=O)C4)C)C#N)C |
| Synonyms | 3-Oxo-5α-cholestane-5-carbonitrile |
| PubChem Compound | 13861709 |
| Last Modified | Nov 11 2021 |
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